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Compound of Interest

Compound Name: delta-2-Ceftazidime

Cat. No.: B193858 Get Quote

For drug development professionals, researchers, and scientists, understanding the stability of

a drug formulation is paramount to ensuring its safety, efficacy, and shelf-life. This guide

provides a comparative analysis of the stability of various ceftazidime formulations, supported

by experimental data and detailed methodologies.

Ceftazidime, a third-generation cephalosporin antibiotic, is susceptible to degradation, primarily

through the hydrolysis of its β-lactam ring. This degradation is influenced by a multitude of

factors including temperature, pH, light exposure, concentration, and the composition of the

formulation, including excipients and container materials. The primary degradation products

include pyridine and the Δ-2 isomer of ceftazidime.[1][2]

Comparative Stability Data
The stability of ceftazidime is significantly impacted by its physical state, with the powder for

injection being markedly more stable than its reconstituted aqueous solutions.[3][4] The

following tables summarize quantitative data from various studies on the stability of different

ceftazidime formulations under diverse storage conditions.

Table 1: Stability of Reconstituted Ceftazidime Solutions
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Concentrati
on

Diluent/Con
tainer

Storage
Temperatur
e

Duration
Percent
Degradatio
n

Reference

4% - 12%

(wt/vol)
Not specified 25°C (77°F) 24 hours < 10% [1]

1000 mg / 10

mL
Sterile Water 45°C 24 hours ~85% [3]

100 mg/mL &

200 mg/mL

Sterile Water

in Plastic

Syringes/Gla

ss Vials

21-23°C 8 hours
Stable (>90%

remaining)
[5]

100 mg/mL &

200 mg/mL

Sterile Water

in Plastic

Syringes/Gla

ss Vials

4°C 96 hours
Stable (>90%

remaining)
[5]

12 mg/mL &

25 mg/mL

0.9% Saline

in

Elastomeric

Devices

2-8°C

followed by

12 hours at

32°C

48 hours + 12

hours
< 10% [6]

40 mg/mL

5% Dextrose

or 0.9%

Sodium

Chloride

20°C and

35°C
20 hours

Higher in

PVC/PP bags

than glass

[7]

125 mg/mL

7.5%

Icodextrin or

pH Neutral

PD Solution

25°C 24 hours
Stable (>90%

remaining)
[8]

125 mg/mL

7.5%

Icodextrin or

pH Neutral

PD Solution

4°C 168 hours
Stable (>90%

remaining)
[8]
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Table 2: Stability of Ceftazidime Powder for Injection

Storage Condition Duration
Percent
Degradation

Reference

45°C 28 days ~8% [4]

Visible Radiation (320

nm)
28 days ~8% [4]

Ultraviolet Radiation

(254 nm)
28 days ~5% [4]

Key Factors Influencing Ceftazidime Stability
Temperature: Higher temperatures significantly accelerate the degradation of ceftazidime in

solution.[1][3] Stability is greatly enhanced at refrigerated (2-8°C) or frozen (-20°C)

temperatures.[5]

pH: The pH of the solution is a critical factor. Maximum stability is observed in the pH range

of 4.5 to 6.5.[9] Exposure to a pH of ≤4 can lead to immediate precipitation.[1]

Light: Exposure to both ultraviolet and visible light can cause degradation of ceftazidime,

particularly in its reconstituted form.[3][4]

Container Material: Studies have shown that ceftazidime solutions are more stable in glass

bottles compared to polyvinyl chloride (PVC) or polypropylene (PP) bags, with PP bags

showing slightly better stability than PVC.[7][10]

Excipients and Co-formulated Drugs: The presence of other substances can affect stability.

For instance, ceftazidime has shown physical incompatibilities with vancomycin, nicardipine,

midazolam, and propofol, and a chemical incompatibility with N-acetylcysteine.[1]

Experimental Protocols
1. Stability-Indicating High-Performance Liquid Chromatography (HPLC) Method
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A robust stability-indicating HPLC method is essential for accurately quantifying ceftazidime

and its degradation products.

Instrumentation: A standard HPLC system equipped with a UV detector is typically used.

Column: A reverse-phase C18 column (e.g., Lichrosorb 100RP-18, 25 cm x 0.4 cm, 5-μm

pore size) is commonly employed.[1]

Mobile Phase: An isocratic elution with a mixture of a buffer and an organic solvent is often

used. A common mobile phase consists of 10 mM sodium acetate buffer (pH 4.0) and

acetonitrile in a ratio of 89:11 (v/v).[1]

Detection: UV detection is typically performed at 254 nm.[1]

Procedure:

Prepare standard solutions of ceftazidime of known concentrations.

Prepare samples of the ceftazidime formulations under investigation at various time points

during the stability study.

Inject a fixed volume of the standard and sample solutions into the HPLC system.

Record the chromatograms and determine the peak areas of ceftazidime and its

degradation products.

Calculate the concentration of ceftazidime in the samples by comparing their peak areas

to those of the standard solutions.

2. Forced Degradation Studies

Forced degradation, or stress testing, is crucial for identifying potential degradation products

and establishing the intrinsic stability of the molecule.

Acid Hydrolysis: Expose the drug substance to an acidic solution (e.g., 2N HCl) at an

elevated temperature (e.g., 60°C) for a specified period (e.g., 30 minutes).[11]
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Alkaline Hydrolysis: Expose the drug substance to a basic solution (e.g., 2N NaOH) under

similar conditions as acid hydrolysis.[11]

Oxidative Degradation: Treat the drug substance with an oxidizing agent, such as hydrogen

peroxide (e.g., 20% H₂O₂), at an elevated temperature.[11]

Thermal Degradation: Expose the drug substance (in solid state or solution) to high

temperatures (e.g., 45°C) for an extended period.[3]

Photodegradation: Expose the drug substance to UV (e.g., 254 nm) and visible light (e.g.,

320 nm) for a defined duration.[3][4]

Following exposure to these stress conditions, the samples are analyzed using a stability-

indicating analytical method like HPLC to identify and quantify the degradation products.

Visualizing Degradation and Experimental Workflow
To better illustrate the processes involved in ceftazidime stability, the following diagrams are

provided.
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Caption: Major degradation pathways of ceftazidime in aqueous solutions.
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Comparative Stability Study Workflow
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Caption: A typical experimental workflow for a comparative stability study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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